Cas no 1261546-90-0 (2-Chloro-4-(perfluorophenyl)pyridine)

• Product Name: 2-Chloro-4-(perfluorophenyl)pyridine
• CAS No: 1261546-90-0
• MF: C₁₁H₃ClF₅N
• MW: 279.593239068985
• CID: 4927245
• Update Time: 2025-07-18

2-Chloro-4-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(perfluorophenyl)pyridine

• Inchi： 1S/C11H3ClF5N/c12-5-3-4(1-2-18-5)6-7(13)9(15)11(17)10(16)8(6)14/h1-3H
• InChI Key： PWWQYDBOWMZXOJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-4-(perfluorophenyl)pyridine

Comprehensive Overview of 2-Chloro-4-(perfluorophenyl)pyridine (CAS No. 1261546-90-0): Properties, Applications, and Industry Insights

2-Chloro-4-(perfluorophenyl)pyridine (CAS No. 1261546-90-0) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a chloropyridine core with a perfluorophenyl moiety, offering exceptional electronic properties and chemical stability. Its molecular formula, C₁₁H₄ClF₅N, reflects a high fluorine content, which is increasingly sought after in modern drug design for improved bioavailability and metabolic resistance.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 2-Chloro-4-(perfluorophenyl)pyridine. Researchers frequently search for terms like "fluoropyridine applications", "perfluorophenyl synthesis", and "heterocyclic building blocks", reflecting its relevance in developing kinase inhibitors and antimicrobial agents. Recent studies highlight its role as a key intermediate in the synthesis of next-generation pharmaceuticals, particularly those targeting resistant pathogens—a hot topic amid global antibiotic resistance concerns.

From a synthetic chemistry perspective, the CAS 1261546-90-0 compound exhibits remarkable reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig animations. This aligns with industry trends toward green chemistry and atom-efficient processes, as evidenced by frequent searches for "sustainable fluorination methods" and "catalytic C-F bond formation". The electron-withdrawing nature of its perfluorophenyl group enhances electrophilic substitution reactions, making it valuable for constructing complex molecular architectures.

Material science applications of 2-Chloro-4-(perfluorophenyl)pyridine are emerging, particularly in organic electronics and liquid crystal formulations. Its ability to modify electron transport properties resonates with searches for "high-performance OLED materials" and "fluorinated liquid crystals". The compound's thermal stability (decomposition temperature >300°C) and low polarizability make it suitable for advanced display technologies—a sector experiencing rapid growth due to augmented reality (AR) device development.

Quality control parameters for CAS 1261546-90-0 typically include HPLC purity (>98%), moisture content (<0.5%), and residual solvent analysis. These specifications address frequent queries about "fluorochemical purity standards" and "pharmaceutical-grade intermediates". Storage recommendations under inert atmosphere at 2-8°C reflect best practices for preserving fluorinated compounds, a topic often searched alongside "chemical stability optimization".

Environmental and regulatory aspects of perfluorinated pyridines remain a focus area, with increasing searches for "PFAS alternatives" and "sustainable fluorochemicals". While 2-Chloro-4-(perfluorophenyl)pyridine isn't classified as a persistent organic pollutant, its responsible use aligns with industry movements toward greener fluorination technologies. Recent patents demonstrate its utility in biodegradable agrochemicals—addressing another hot-button issue of eco-friendly crop protection.

The commercial availability of 1261546-90-0 through specialty chemical suppliers has expanded, with procurement searches often including modifiers like "GMP-certified" or "custom synthesis scale-up". Pricing trends correlate with fluorine commodity markets, reflecting broader interest in "fluorochemical supply chain" dynamics. Analytical characterization data (e.g., ¹⁹F NMR: δ -142 to -152 ppm) provides crucial identification markers frequently referenced in "fluorine NMR interpretation" queries.

Future research directions for 2-Chloro-4-(perfluorophenyl)pyridine derivatives may explore their potential in proteolysis-targeting chimeras (PROTACs)—a trending topic in drug discovery. The compound's ability to serve as a versatile pharmacophore continues to inspire innovations, particularly in targeted protein degradation strategies. This aligns with growing academic and industrial interest in "beyond rule-of-five" molecules and "fluorine in biologics"—search terms that have increased over 300% in three years according to chemical literature databases.